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Compound of Interest

(R)-(1-Boc-Pyrrolidin-3-yl)-acetic
Compound Name: d
aci

cat. No.: B1332679

This guide provides an in-depth analysis of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid, a chiral
building block crucial in modern medicinal chemistry. We will explore its chemical identity,
physicochemical properties, synthesis, and applications, offering field-proven insights for
researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of a Chiral
Scaffold

(R)-(1-Boc-pyrrolidin-3-yl)acetic acid is a synthetic amino acid derivative featuring a pyrrolidine
ring, a foundational structure in numerous biologically active compounds.[1][2] The significance
of this molecule lies in its specific stereochemistry and the orthogonally protected functional
groups: a tert-butoxycarbonyl (Boc) protected amine and a carboxylic acid. This arrangement
allows for selective chemical manipulation, making it an invaluable intermediate in the
synthesis of complex pharmaceutical agents.[3]

The defined '(R)' stereocenter is often critical for achieving desired biological activity and
optimal binding to target receptors.[3] The pyrrolidine scaffold itself is prized in drug discovery
for its ability to explore three-dimensional chemical space due to its non-planar structure, a
feature that can enhance binding affinity and selectivity.[1][2]
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« CAS Number: 204688-60-8[4][5][6][7]

Physicochemical and Safety Data

A thorough understanding of a compound's properties is the bedrock of its effective and safe
application in a laboratory setting. The data presented below has been consolidated from
various authoritative sources.

Chemical Properties

Property Value Source(s)
Molecular Formula C11H19NO4 [61[7]
Molecular Weight 229.27 g/mol [6][7118]

2-[(3R)-1-[(2-methylpropan-2-
IUPAC Name yl)oxycarbonyl]pyrrolidin-3- [6]

yl]acetic acid

(R)-N-Boc-3-pyrrolidineacetic
Synonyms acid, (3R)-1-Boc-3- [6]119]

pyrrolidineacetic acid

Boiling Point 357.4 £ 15.0 °C (Predicted) [6]
Density 1.151 + 0.06 g/cm3 (Predicted) [6]
pKa 4.65 £ 0.10 (Predicted) [6]
Storage Temperature 2-8°C [6]

Safety and Handling

As a laboratory-grade chemical, (R)-(1-Boc-pyrrolidin-3-yl)acetic acid requires careful handling
to mitigate potential hazards. The following information is derived from Globally Harmonized
System (GHS) classifications and safety data sheets (SDS).
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. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
Skin Irritation ) H315: Causes skin
GHSO07 Warning L
(Category 2) irritation.[4][6]
Eye Irritation ) H319: Causes serious
GHSO07 Warning o
(Category 2A) eye irritation.[4][6]
STOT SE (Category ] H335: May cause
GHSO07 Warning ) o
3) respiratory irritation.[4]

Precautionary Measures & First Aid:

e Handling: Use only in a well-ventilated area.[10][11] Avoid breathing dust.[10][12] Wash
hands and any exposed skin thoroughly after handling.[10][11][12] Wear protective gloves,
clothing, and eye/face protection.[10][11][12]

o Storage: Store in a dry, well-ventilated place with the container tightly closed.[10]
Recommended storage is at room temperature, sealed.[7]

¢ In Case of Contact:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[10][11]
[12]

o Skin: Wash off with plenty of soap and water. If skin irritation occurs, get medical advice.
[10][11]

o Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[10][11]

Synthesis and Purification: A Validated Protocol

The synthesis of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid typically involves the protection of the
pyrrolidine nitrogen with a Boc group. This strategy is fundamental as it prevents the amine
from participating in unwanted side reactions.
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Synthetic Workflow Overview

The following diagram illustrates a common synthetic approach, which involves the N-Boc
protection of a precursor.
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Synthesis of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid
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Caption: High-level workflow for the N-Boc protection synthesis route.
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Step-by-Step Experimental Protocol

This protocol is adapted from established chemical synthesis methodologies.[6][13]

» Deprotection of Precursor (If Necessary): A solution of the preceding protected product (e.g.,
4.95 g) is dissolved in a mixture of dichloromethane (50 ml) and trifluoroacetic acid (25 ml).
[13] This mixture is stirred at room temperature for approximately 3 hours to remove a prior
protecting group, then concentrated under reduced pressure.[13]

o Reaction Setup: The residue from the previous step is dissolved in a mixture of dioxane (40
ml) and 1N sodium hydroxide (40 ml).[6][13]

e Boc Protection: To this solution, di-tert-butyl dicarbonate (4.3 g) dissolved in dioxane (40 ml)
is added at room temperature.[6][13]

e Reaction: The resulting mixture is stirred vigorously for 1.5 hours at room temperature to
ensure the complete reaction of the amine with the Boc anhydride.[6][13]

o Workup and Extraction: The reaction mixture is diluted with diethyl ether.[13] The organic
phase is washed with 1N NaOH. The aqueous phase is then carefully acidified to a low pH
using 3N HCI.[13]

« |solation: The acidified aqueous phase is extracted multiple times with diethyl ether.[13] The
combined ether extracts are washed, dried over an anhydrous salt (e.g., MgSO4 or
Na2S04), and concentrated in vacuo to yield the final product, tert-butyl (R)-3-
carboxymethyl-pyrrolidine-1-carboxylate.[13]

Core Applications in Drug Development

The unique structure of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid makes it a versatile building block
in medicinal chemistry.[14] Its primary role is as a key intermediate for introducing a specific
chiral pyrrolidine motif into larger, more complex molecules.

Role as a Chiral Intermediate

The compound serves as a scaffold to which other molecular fragments can be attached via its
carboxylic acid group, while the Boc-protected amine remains shielded. After subsequent
synthetic steps, the Boc group can be easily removed under acidic conditions, revealing a
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secondary amine that can be further functionalized. This process is foundational in constructing
novel therapeutic agents.[3][14]

The diagram below illustrates its conceptual use in synthesizing a hypothetical drug candidate.

Application in Drug Synthesis
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Caption: Conceptual pathway for drug synthesis using the title compound.

Fields of Application

o Peptide Synthesis: This molecule is a valuable building block for creating peptidomimetics
and complex peptides for drug development.[14]

» Neuropharmacology: Its structure is a candidate for developing new pharmaceuticals that
can influence neurological pathways.[14]

e Enzyme Inhibition: It is used in studies to understand enzyme mechanisms, potentially
leading to the development of novel enzyme inhibitors.[14]

Conclusion

(R)-(1-Boc-pyrrolidin-3-yl)acetic acid, identified by CAS number 204688-60-8, is more than just
a chemical reagent; it is a strategic tool for the modern medicinal chemist. Its well-defined
stereochemistry, coupled with the versatility of its protected functional groups, provides a
reliable and efficient pathway for the synthesis of innovative therapeutics. The protocols and
data presented in this guide offer a robust framework for its application, grounded in
established scientific principles and safety standards, empowering researchers to advance the
frontiers of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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